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Cat. No.: B13385587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Argininosuccinic acid is a key intermediate in the urea cycle, the primary metabolic pathway for

the detoxification of ammonia in the liver.[1][2][3] The disodium salt of argininosuccinic acid is a

stable and soluble form of this crucial amino acid derivative, making it suitable for a variety of in

vitro research applications.[4] These applications include, but are not limited to, enzymatic

assays for argininosuccinate lyase (ASL), studies of urea cycle disorders such as

argininosuccinic aciduria, and investigations into oxidative stress.[5] This document provides

detailed protocols for the preparation of argininosuccinic acid disodium salt stock solutions

for research use.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Argininosuccinic acid
disodium salt is essential for the accurate preparation of stock solutions.
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Property Value Source

CAS Number 918149-29-8 [4]

Molecular Formula C₁₀H₁₆N₄Na₂O₆ [4]

Molecular Weight
334.24 g/mol (anhydrous

basis)

Appearance White to off-white powder [6]

Purity Typically ≥80% [4]

Solubility
Slightly soluble in water and

methanol
[6][7]

Storage Temperature -20°C for long-term storage [5][7]

Stability
Hygroscopic; stable for at least

one year when stored properly.
[6]

Applications in Research
Argininosuccinic acid disodium salt is a valuable reagent in several areas of biomedical

research:

Enzymology: It serves as a substrate for argininosuccinate lyase (ASL), the enzyme

responsible for its cleavage into arginine and fumarate in the urea cycle. Spectrophotometric

measurement of ASL activity is a common application.[5][8]

Metabolic Disease Research: As an intermediate in the urea cycle, its accumulation is a

hallmark of argininosuccinic aciduria, an inherited metabolic disorder. It is used in in vitro

models to study the pathophysiology of this disease.

Oxidative Stress Studies: Research has shown that argininosuccinic acid can induce

oxidative stress, leading to lipid and protein oxidation.

Experimental Protocols
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Preparation of a 10 mM Argininosuccinic Acid Disodium
Salt Stock Solution
This protocol describes the preparation of a general-purpose 10 mM stock solution suitable for

various cell culture and biochemical assays.

Materials:

Argininosuccinic acid disodium salt (MW: 334.24 g/mol , anhydrous)

Nuclease-free water

0.1 M HCl and 0.1 M NaOH for pH adjustment

Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile storage tubes

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of argininosuccinic acid disodium salt needed:

Mass (g) = 10 mmol/L * 0.010 L * 334.24 g/mol = 0.0334 g or 33.4 mg.

Dissolution: Weigh out 33.4 mg of argininosuccinic acid disodium salt and transfer it to a

sterile 15 mL conical tube. Add approximately 8 mL of nuclease-free water.

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming

in a water bath (37°C) may aid dissolution.

pH Adjustment: Measure the pH of the solution using a calibrated pH meter. Adjust the pH to

the desired level (typically 7.2-7.4 for cell culture applications) by adding small volumes of

0.1 M HCl or 0.1 M NaOH dropwise.[9]
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Volume Adjustment: Once the desired pH is reached, add nuclease-free water to bring the

final volume to 10 mL.

Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm

syringe filter into a sterile conical tube. This is a critical step to remove any potential

microbial contamination.[10][11]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for long-term use.

Preparation of an 11.7 mM Argininosuccinic Acid
Substrate Solution for ASL Enzymatic Assay
This protocol is adapted from a method for preparing a substrate solution for the

spectrophotometric measurement of argininosuccinate lyase (ASL) activity.

Materials:

Argininosuccinic acid disodium salt

Deionized water

Potassium phosphate, monobasic (for preparing a 1 M solution)

Procedure:

Prepare a 1 M Potassium Phosphate Solution: Dissolve the appropriate amount of

potassium phosphate, monobasic, in deionized water to create a 1 M solution.

Dissolve Argininosuccinic Acid: In a suitable container, dissolve the required amount of

Argininosuccinic acid disodium salt in 9.85 mL of deionized water to achieve a final

concentration of 11.7 mM upon reaching the final volume.

Add Phosphate Solution: To the argininosuccinic acid solution, add 0.15 mL of the 1 M

potassium phosphate solution.
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Mixing: Mix the solution by swirling. This solution is now ready to be used as a substrate in

an ASL enzymatic assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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